Cas no 1804143-44-9 (Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate)

• Product Name: Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate
• CAS No: 1804143-44-9
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4978020
• Update Time: 2025-08-05

Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C14H17BrO4/c1-3-19-13(16)8-7-11-10(9-14(17)18-2)5-4-6-12(11)15/h4-6H,3,7-9H2,1-2H3
• InChI Key： BOLMXBLVXKZBFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC)=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate

Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1804143-44-9)

Methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate, identified by the CAS registry number 1804143-44-9, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of the phenyl ring, an ethoxy group attached to a ketone moiety at the 2-position, and a methyl ester group. The combination of these functional groups makes it highly versatile and valuable in various chemical reactions and synthesis processes.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that its bromine atom can serve as an excellent leaving group in substitution reactions, enabling the formation of diverse derivatives with enhanced biological activity. For instance, in a groundbreaking study published in Journal of Medicinal Chemistry, scientists utilized this compound to synthesize novel antifungal agents with improved potency against resistant fungal strains. The ethoxy group and ketone moiety further enhance its reactivity, making it an ideal substrate for further functionalization.

In addition to its role in drug discovery, methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate has shown promise in the development of advanced materials. Its ability to undergo polymerization under specific conditions has led to its exploration as a building block for high-performance polymers. A recent investigation published in Macromolecules revealed that this compound can form thermally stable polymers with exceptional mechanical properties, making it a candidate for applications in aerospace and electronics industries.

The synthesis of methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically derived from aromatic aldehydes, which undergo a series of substitutions and oxidations to yield the final product. Researchers have optimized this process by employing palladium-catalyzed cross-coupling reactions, significantly improving yield and purity. This advancement has made the compound more accessible for large-scale production and industrial applications.

From an environmental standpoint, methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes rapid degradation due to its hydrolyzable ester group. This property is particularly advantageous for its use in agricultural applications, where minimal environmental footprint is desired.

In conclusion, methyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1804143-44-) stands out as a multifaceted organic compound with significant potential across various industries. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow even further.